![molecular formula C25H27N3O4 B4022468 N-butyl-N-[2-(2-furoylamino)benzoyl]phenylalaninamide](/img/structure/B4022468.png)
N-butyl-N-[2-(2-furoylamino)benzoyl]phenylalaninamide
Description
Synthesis Analysis
The synthesis of related compounds typically involves multi-step reactions, utilizing specific reagents and conditions tailored to introduce or modify particular functional groups. For example, the synthesis of similar compounds involves coupling reactions, where acid chlorides react with amino components to form amide bonds, a key step in constructing the compound's core structure (Savage et al., 2006).
Molecular Structure Analysis
The molecular structure of compounds closely related to "N-butyl-N-[2-(2-furoylamino)benzoyl]phenylalaninamide" has been determined using various analytical techniques such as X-ray diffraction (XRD) and spectroscopy. These studies reveal crucial details about the conformation, bond lengths, and angles, which are essential for understanding the compound's chemical behavior and reactivity. For instance, XRD and spectroscopic analyses have been utilized to elucidate the structures of thiourea derivatives, showing the importance of intramolecular interactions in determining molecular conformation (Lestard et al., 2015).
Chemical Reactions and Properties
The reactivity of "this compound" and similar compounds can be explored through various chemical reactions, including hydrolysis, reduction, and cyclization. These reactions often result in significant modifications of the molecular structure, leading to new compounds with distinct properties. For example, the oxidative cleavage of furan rings or the reduction of nitro groups are common reactions that alter the compound's functionality and reactivity (Uchida et al., 1981).
properties
IUPAC Name |
N-[2-[[1-(butylamino)-1-oxo-3-phenylpropan-2-yl]carbamoyl]phenyl]furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4/c1-2-3-15-26-24(30)21(17-18-10-5-4-6-11-18)28-23(29)19-12-7-8-13-20(19)27-25(31)22-14-9-16-32-22/h4-14,16,21H,2-3,15,17H2,1H3,(H,26,30)(H,27,31)(H,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGWRZDZRJJRFQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.